3-(4-Azidobutyryloxy)diltiazem
3-(4-Azidobutyryloxy)diltiazem
Brand Name:
Vulcanchem
CAS No.:
124305-98-2
VCID:
VC20890726
InChI:
InChI=1S/C24H29N5O4S/c1-28(2)15-16-29-19-7-4-5-8-20(19)34-23(17-10-12-18(32-3)13-11-17)22(24(29)31)33-21(30)9-6-14-26-27-25/h4-5,7-8,10-13,22-23H,6,9,14-16H2,1-3H3/t22-,23+/m1/s1
SMILES:
CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)CCCN=[N+]=[N-])C3=CC=C(C=C3)OC
Molecular Formula:
C24H29N5O4S
Molecular Weight:
483.6 g/mol
3-(4-Azidobutyryloxy)diltiazem
CAS No.: 124305-98-2
Cat. No.: VC20890726
Molecular Formula: C24H29N5O4S
Molecular Weight: 483.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124305-98-2 |
|---|---|
| Molecular Formula | C24H29N5O4S |
| Molecular Weight | 483.6 g/mol |
| IUPAC Name | [(2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] 4-azidobutanoate |
| Standard InChI | InChI=1S/C24H29N5O4S/c1-28(2)15-16-29-19-7-4-5-8-20(19)34-23(17-10-12-18(32-3)13-11-17)22(24(29)31)33-21(30)9-6-14-26-27-25/h4-5,7-8,10-13,22-23H,6,9,14-16H2,1-3H3/t22-,23+/m1/s1 |
| Standard InChI Key | FGDSGZGAXYHSMY-PKTZIBPZSA-N |
| Isomeric SMILES | CN(C)CCN1C2=CC=CC=C2S[C@H]([C@H](C1=O)OC(=O)CCCN=[N+]=[N-])C3=CC=C(C=C3)OC |
| SMILES | CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)CCCN=[N+]=[N-])C3=CC=C(C=C3)OC |
| Canonical SMILES | CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)CCCN=[N+]=[N-])C3=CC=C(C=C3)OC |
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